Cas no 1115931-98-0 (methyl 4-[2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamido]benzoate)

• Product Name: methyl 4-[2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamido]benzoate
• CAS No: 1115931-98-0
• MF: C₂₅H₂₇N₅O₄S
• MW: 493.57798409462
• CID: 5389312
• Update Time: 2025-06-29

methyl 4-[2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamido]benzoate Chemical and Physical Properties

Names and Identifiers

• POKGJKOVKIVKPJ-UHFFFAOYSA-N
• methyl 4-[2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamido]benzoate

• Inchi： 1S/C25H27N5O4S/c1-33-21-6-4-3-5-20(21)29-13-15-30(16-14-29)23-24(27-12-11-26-23)35-17-22(31)28-19-9-7-18(8-10-19)25(32)34-2/h3-12H,13-17H2,1-2H3,(H,28,31)
• InChI Key： POKGJKOVKIVKPJ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(CSC2=NC=CN=C2N2CCN(C3=CC=CC=C3OC)CC2)=O)C=C1

Additional information on methyl 4-[2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamido]benzoate

Methyl 4-[2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamido]benzoate (CAS No. 1115931-98-0): A Comprehensive Overview

Methyl 4-[2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamido]benzoate, identified by its CAS number 1115931-98-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of Methyl 4-[2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamido]benzoate is characterized by its intricate arrangement of functional groups, including a benzoate moiety, a sulfanyl group, and an acetamido group. These features contribute to its unique chemical properties and potential biological interactions. The presence of a piperazine ring further enhances its pharmacological relevance, as piperazine derivatives are well-known for their role in various therapeutic applications.

In recent years, there has been a surge in research focused on developing new compounds with enhanced efficacy and reduced side effects. The study of Methyl 4-[2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamido]benzoate falls within this broader context, with researchers exploring its potential as a lead compound for drug discovery. Its structural complexity suggests that it may interact with multiple biological targets, offering a multifaceted approach to treating various diseases.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The combination of different pharmacophores in its structure allows for fine-tuning of its biological activity. For instance, the benzoate group can be involved in hydrophobic interactions, while the sulfanyl group may participate in hydrogen bonding or metal chelation. These interactions are crucial for modulating the compound's affinity and selectivity towards specific biological targets.

Recent studies have highlighted the importance of understanding the molecular interactions between drug candidates and their targets. Computational methods, such as molecular docking and molecular dynamics simulations, have been instrumental in predicting the binding modes of Methyl 4-[2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamido]benzoate with various proteins. These techniques have revealed that the compound can bind to multiple receptors and enzymes, suggesting its potential as a multitargeted drug.

The pharmacological profile of this compound has been further explored through in vitro and in vivo studies. Initial findings indicate that it exhibits significant activity against certain enzymes and receptors associated with neurological disorders. The presence of the piperazine moiety is particularly noteworthy, as it is known to enhance blood-brain barrier penetration, which could be beneficial for treating central nervous system (CNS) diseases.

Moreover, the structural features of Methyl 4-[2-({3-[4-(2-methoxyphenyl)piperazin-1-yl]pyrazin-2-yl}sulfanyl)acetamido]benzoate make it an attractive candidate for further optimization through structure-based drug design. By modifying specific functional groups, researchers can fine-tune its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. Such modifications are essential for improving the compound's overall therapeutic potential.

In conclusion, Methyl 4-[2-{(3-{[4-(2-methoxyphenyl)piperazin-l-yI}pyrazin-Z-yI)sulfinvl}acetamidoJbenzoate (CAS No. 1115931 -98 -0) represents a promising candidate for further pharmaceutical development. Its complex structure and diverse functional groups offer numerous opportunities for designing novel therapeutic agents with enhanced efficacy and reduced side effects. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in future drug discovery efforts.